A-395N

• CAS: 2089056-09-5
• Molecular Formula: C24H34N4O2S
• Molecular Weight: 442.6 g/mol
• InChI: InChI=1S/C24H34N4O2S/c1-25(2)24-19-26(17-20-7-5-4-6-8-20)18-23(24)21-9-11-22(12-10-21)27-13-15-28(16-14-27)31(3,29)30/h4-12,23-24H,13-19H2,1-3H3/t23-,24+/m0/s1
• InChIKey: VEABDKBNQNHHCB-BJKOFHAPSA-N

A-395N: Established Negative Control for EED/PRC2 Inhibitor Studies

A-395N (CAS 2089056-09-5) is a chemically synthesized small molecule with the molecular formula C24H34N4O2S and a molecular weight of 442.62 . It is structurally analogous to A-395, a potent and selective first-in-class antagonist of the Polycomb Repressive Complex 2 (PRC2) protein-protein interaction (PPI) [1]. A-395N is specifically developed and validated as a negative control probe for studies involving A-395, demonstrating no functional activity in the same biochemical and cellular assays [2].

Negative control Matched-pair partner for active probe A-395

Structural match Physicochemical profile mirrors A-395 for controlled experiments

Validated inactivity Reported loss of PRC2 inhibition in biochemical and cellular assays

• [1] He, Y., Selvaraju, S., Curtin, M. L., Jakob, C. G., Zhu, H., Comess, K. M., ... & Sweis, R. F. (2017). The EED protein–protein interaction inhibitor A-395 inactivates the PRC2 complex. Nature Chemical Biology, 13(4), 389-395. View Source
• [2] Structural Genomics Consortium (SGC). A-395 Chemical Probe Summary. Retrieved from thesgc.org. View Source

Why A-395N Cannot Be Replaced by a Generic Inactive Analog

A-395N cannot be substituted with the active probe A-395 or other EED-binding inhibitors like EED226 or EEDi-5273 [1][2]. Its core value lies in its unique property of being an inactive control. While A-395 potently binds to EED with a Ki of 0.4 nM and inhibits PRC2 activity (IC50 = 34 nM), A-395N exhibits no detectable binding or inhibitory activity . This validated inactivity is essential for establishing the background signal in assays, confirming that any observed effect from A-395 is target-specific and not due to off-target activity or assay interference. Using an unvalidated analog or another active inhibitor would compromise the interpretation of experimental results.

Matched-pair framework broken

Generic inactive compounds lack the structural pairing to A-395, undermining EED-dependent phenotype interpretation.

Unknown off-target profiles

Alternative negatives have not been profiled against 32 methyltransferases alongside the active probe, introducing unpredictable signals.

Physicochemical mismatch

Non-matched controls may differ in cell permeability or solubility, confounding cellular and in vivo model contexts.

• [1] BindingDB. (2017). Affinity Data for BDBM223989 (A-395N). Retrieved from bindingdb.org. View Source
• [2] Huang, Y., Zhang, Y., & Wang, Y. (2021). The inhibitors targeting the top pocket of the EED protein and their related research. ACS Pharmacology & Translational Science, 4(2), 617-630. (Table 1 for A-395 and EED226 data). View Source

Head-to-Head Evidence for A-395N as Inactive Matched-Pair Control

Biochemical PRC2 Inhibition: Activity Difference Between A-395N and A-395

A-395N is completely inactive in the trimeric PRC2 (EZH2-EED-SUZ12) enzymatic assay, while the active probe A-395 potently inhibits the complex. In this direct comparison, A-395 has an IC50 of 18 nM, whereas A-395N has an IC50 > 50,000 nM [1]. This difference of over 2,700-fold confirms its utility as a negative control.

PRC2 Inhibition

Head-to-head

A-395N IC50 >50,000 nM (A-395: 18 nM)

Supports use as negative control in PRC2 assays

Radioactivity-based assay; trimeric PRC2 complex

Evidence Dimension	Inhibition of PRC2 (EZH2-EED-SUZ12) Enzymatic Activity
Target Compound Data	IC50 > 50,000 nM
Comparator Or Baseline	A-395: IC50 = 18 nM
Quantified Difference	>2,777-fold difference in potency
Conditions	75 nM of EZH2 trimeric complex, 3 μM human nucleosome, 2°C assay temperature

Why This Matters

This data provides a quantitative benchmark for assay validation, confirming that any PRC2 inhibition observed with A-395 is not a result of non-specific compound activity.

• [1] BindingDB. (2017). Affinity Data for BDBM223987 (A-395) and BDBM223989 (A-395N). Retrieved from bindingdb.org. View Source

Cellular H3K27me3 Inhibition: Inactivity of A-395N in Tumor Cells

In cellular assays measuring H3K27me3 levels, A-395N is completely inactive, while A-395 shows potent inhibition. A-395 inhibits H3K27me3 formation in RD rhabdoid tumor cells with an IC50 of 90 nM [1]. In contrast, A-395N, at equivalent concentrations, demonstrates no modulation of H3K27 methylation marks .

Cellular H3K27me3

Head-to-head

No activity detected (A-395 IC50 90 nM)

Supports live-cell pharmacological studies

RD rhabdoid tumor cells; 3-day treatment; Western blot

Evidence Dimension	Inhibition of H3K27me3 formation
Target Compound Data	No activity (inactive)
Comparator Or Baseline	A-395: IC50 = 90 nM
Quantified Difference	No measurable activity vs. 90 nM IC50
Conditions	RD rhabdoid tumor cell line; 3-day treatment

Why This Matters

This validates A-395N as an essential control for cellular experiments to confirm that phenotypic changes (e.g., growth inhibition, gene expression) are a direct consequence of PRC2 inhibition.

• [1] He, Y., Selvaraju, S., Curtin, M. L., Jakob, C. G., Zhu, H., Comess, K. M., ... & Sweis, R. F. (2017). The EED protein–protein interaction inhibitor A-395 inactivates the PRC2 complex. Nature Chemical Biology, 13(4), 389-395. View Source

Selectivity Panel: Matched-Pair Utility for Off-Target Binding Assessment

In a panel of epigenetic targets assessed by thermal shift assay, A-395N exhibits no significant thermal stabilization (ΔTm) for EED, unlike the active probe A-395. While A-395 induces a ΔTm of 13-18 °C for EED [1], A-395N does not produce a measurable shift, confirming its lack of engagement with the target [2].

Selectivity Panel

Head-to-head

A-395N: zero activity in 32 methyltransferases; A-395: >100-fold selectivity

Establishes off-target baseline for A-395

SPA and thermal shift assays

Evidence Dimension	Thermal stabilization of EED (ΔTm)
Target Compound Data	No measurable ΔTm
Comparator Or Baseline	A-395: ΔTm = 13-18 °C
Quantified Difference	Undetectable vs. 13-18 °C
Conditions	Thermal shift assay on a panel of epigenetic readers

Why This Matters

This confirms that A-395N's inactivity is due to a failure to bind the target EED, making it a rigorous control for off-target and assay interference effects.

• [1] Huang, Y., Zhang, Y., & Wang, Y. (2021). The inhibitors targeting the top pocket of the EED protein and their related research. ACS Pharmacology & Translational Science, 4(2), 617-630. (Table 1 for A-395 data). View Source
• [2] Structural Genomics Consortium (SGC). A-395 Chemical Probe Summary. Retrieved from thesgc.org. View Source

Physicochemical Properties: Structural Similarity to A-395

Unlike other EED-targeting chemical probes such as EED226 (IC50 = 23.4 nM) or clinical candidates like MAK683 and EEDi-5273 (IC50 = 0.2 nM), which are active inhibitors [1], A-395N is the only structurally matched and publicly available control probe validated to be inactive for this target class. Other compounds in this space are potent, making them unsuitable as negative controls.

Physicochemical Match

Head-to-head

MW 442.62 vs 486.2 Da · LogP 3.158 vs 4.425 · PSA 40.58 vs 39.69 Ų

Supports matched-pair cell permeability/solubility

Calculated properties; SGC probe characterization

Evidence Dimension	PRC2/EED Inhibitory Activity
Target Compound Data	IC50 > 50,000 nM (inactive)
Comparator Or Baseline	EED226 (IC50 = 23.4 nM), EEDi-5273 (IC50 = 0.2 nM), MAK683 (active)
Quantified Difference	>2,000 to >250,000-fold less active
Conditions	Various biochemical and cellular PRC2 activity assays

Why This Matters

This positions A-395N as a singular, indispensable tool for any researcher requiring a matched negative control for experiments with PRC2/EED PPI inhibitors.

• [1] Rej, R. K., Wang, C., Lu, J., Wang, M., Petrunak, E., Zawacki, K. P., ... & Wang, S. (2021). Discovery of EEDi-5273 as an Exceptionally Potent and Orally Efficacious EED Inhibitor Capable of Achieving Complete and Persistent Tumor Regression. Journal of Medicinal Chemistry, 64(19), 14540-14558. View Source

Research Applications for A-395N as Essential Experimental Control

Matched-Pair Negative Control for EED/PRC2 Pharmacological Studies

A-395N is the standard negative control for all biochemical and cellular assays involving the PRC2/EED PPI inhibitor A-395. Its use ensures that the observed inhibition of PRC2 enzymatic activity (e.g., from 18 nM to >50,000 nM difference [1]) or reduction in H3K27me3 levels (inactive vs. 90 nM IC50 for A-395 [2]) is due to specific target engagement.

Selectivity Profiling Reference for Methyltransferase Screening

In cellular studies investigating the functional consequences of EED inhibition—such as changes in cell proliferation, differentiation, or gene expression—A-395N is used as a control to differentiate between on-target, PRC2-mediated effects and potential off-target or cytotoxic effects of the active probe A-395 [1].

Mechanistic Dissection of PRC2 Chromatin Dynamics

For in vivo experiments where A-395 is administered to animal models to study PRC2 inhibition, A-395N serves as a critical negative control arm. It helps to establish the baseline for PD markers (like H3K27me3 levels in tumor tissue) and controls for any non-specific effects of compound formulation and administration [1].

HIV Latency Reversal Research Involving EED/PRC2 Inhibitors

When characterizing novel EED-binding compounds (e.g., derivatives of EED226 or next-generation clinical candidates like MAK683 or EEDi-5273 [2][3]), A-395N provides a well-characterized, inactive standard. It helps validate assay sensitivity and serves as a baseline for measuring the specific activity of new chemical entities.

Application

Selection Property

Validation Focus

EED/PRC2 target engagement studies

Matched-pair structural similarity to A-395

EED-dependent phenotype discrimination

Selectivity profiling of EED inhibitors

Reported inactivity across 32 methyltransferases

Baseline for hit identification

Chromatin dynamics imaging

No effect on chromatin-bound EZH2

EED-dependent regulation assessment

HIV latency research models

No effect on H3K27me3 reduction

Latency reversal potency quantification

• [1] BindingDB. (2017). Affinity Data for BDBM223989 (A-395N). Retrieved from bindingdb.org. View Source
• [2] He, Y., Selvaraju, S., Curtin, M. L., Jakob, C. G., Zhu, H., Comess, K. M., ... & Sweis, R. F. (2017). The EED protein–protein interaction inhibitor A-395 inactivates the PRC2 complex. Nature Chemical Biology, 13(4), 389-395. View Source
• [3] Rej, R. K., Wang, C., Lu, J., Wang, M., Petrunak, E., Zawacki, K. P., ... & Wang, S. (2021). Discovery of EEDi-5273 as an Exceptionally Potent and Orally Efficacious EED Inhibitor Capable of Achieving Complete and Persistent Tumor Regression. Journal of Medicinal Chemistry, 64(19), 14540-14558. View Source